Cas no 883512-11-6 (4-(4-BENZYL-1-PIPERAZINO)-2-BROMO-BENZALDEHYDE)

• Product Name: 4-(4-BENZYL-1-PIPERAZINO)-2-BROMO-BENZALDEHYDE
• CAS No: 883512-11-6
• MF: C₁₈H₁₉BrN₂O
• MW: 359.260263681412
• CID: 890137
• PubChem ID: 26188748
• Update Time: 2025-04-19

4-(4-BENZYL-1-PIPERAZINO)-2-BROMO-BENZALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 4-(4-BENZYL-1-PIPERAZINO)-2-BROMO-BENZALDEHYDE
• 4-(4-Benzyl-1-piperazino)-2-bromobenzaldehyde
• 4-(4-benzylpiperazin-1-yl)-2-bromobenzaldehyde
• 4-(4-Benzyl-1-piperazine)-2-bromo-benzaldehyde
• 883512-11-6
• DTXSID70649849

• MDL： MFCD06656552
• Inchi： 1S/C18H19BrN2O/c19-18-12-17(7-6-16(18)14-22)21-10-8-20(9-11-21)13-15-4-2-1-3-5-15/h1-7,12,14H,8-11,13H2
• InChI Key： GAUATSZMWJVZQX-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)C=CC(=C1)N1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 358.06800
• Monoisotopic Mass: 358.06808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 3.58670

4-(4-BENZYL-1-PIPERAZINO)-2-BROMO-BENZALDEHYDE Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT